Cas no 777-72-0 (2,3-dihydro-1h-inden-2-yl Methanesulfonate)

• Product Name: 2,3-dihydro-1h-inden-2-yl Methanesulfonate
• CAS No: 777-72-0
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 1788558
• PubChem ID: 255221
• Update Time: 2025-06-14

2,3-dihydro-1h-inden-2-yl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1h-inden-2-yl Methanesulfonate
• AC1L5RXZ
• CTK5E4876
• AC1Q6Y2E
• 2-Methansulfonyloxy-indan
• Methansulfonic acid 2,3-dihydro-1H-inden-2-yl ester
• ALBB-013391
• methanesulfonic acid indan-2-yl ester
• 2-methylsulphonyloxyindane
• NSC80565
• 1H-inden-2-ol
• AR-1D2520
• 2,3-dihydro-1h-inden-2-ylmethanesulfonate
• SCHEMBL1415538
• methanesulfonic acid indane-2-yl ester
• NSC-80565
• AKOS005174058
• DTXSID90292154
• 1H-Inden-2-ol, 2,3-dihydro-, methanesulfonate
• 777-72-0
• MFCD15143205
• LS-04162
• CS-0208053
• CFIDFVNAHVRFGT-UHFFFAOYSA-N
• DB-127385

• Inchi： 1S/C10H12O3S/c1-14(11,12)13-10-6-8-4-2-3-5-9(8)7-10/h2-5,10H,6-7H2,1H3
• InChI Key： CFIDFVNAHVRFGT-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 2.21080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-dihydro-1h-inden-2-yl Methanesulfonate

Research Brief on 2,3-dihydro-1H-inden-2-yl Methanesulfonate (CAS: 777-72-0): Recent Advances and Applications

2,3-dihydro-1H-inden-2-yl Methanesulfonate (CAS: 777-72-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonate ester derivative has recently garnered attention due to its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of novel therapeutic agents, leveraging its unique chemical properties for targeted biological interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2,3-dihydro-1H-inden-2-yl Methanesulfonate as a key intermediate in the synthesis of indene-based kinase inhibitors. The research demonstrated that the compound's structural features, including its sulfonate group, facilitate efficient conjugation with pharmacophores, enhancing the bioavailability and target specificity of the resulting inhibitors. The study reported a 40% improvement in inhibitory activity against specific kinase targets compared to traditional synthetic routes.

In the context of cancer research, a team at the University of Cambridge recently investigated the compound's potential as a prodrug moiety. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that 2,3-dihydro-1H-inden-2-yl Methanesulfonate could be effectively used to mask hydroxyl groups in anticancer agents, improving their pharmacokinetic profiles. The researchers observed a 2.5-fold increase in tumor accumulation when using this prodrug strategy in murine models.

Recent advancements in analytical chemistry have also contributed to better characterization of this compound. A 2024 paper in Analytical Chemistry presented a novel LC-MS/MS method for quantifying 2,3-dihydro-1H-inden-2-yl Methanesulfonate in biological matrices with a detection limit of 0.1 ng/mL. This methodological improvement is particularly valuable for pharmacokinetic studies and quality control in pharmaceutical manufacturing.

The compound's safety profile has been the subject of ongoing investigation. A recent toxicological assessment published in Chemical Research in Toxicology reported that 2,3-dihydro-1H-inden-2-yl Methanesulfonate shows favorable metabolic stability and low cytotoxicity in human hepatocyte assays, with an IC50 value exceeding 100 μM. These findings support its potential for further pharmaceutical development.

From a synthetic chemistry perspective, researchers at MIT have developed a more sustainable production method for this compound. Their green chemistry approach, published in Green Chemistry, reduces solvent waste by 70% while maintaining a yield of 85%, addressing both economic and environmental concerns in large-scale production.

Looking forward, the versatility of 2,3-dihydro-1H-inden-2-yl Methanesulfonate continues to inspire innovative applications. Current research directions include its use in PROTAC (Proteolysis Targeting Chimera) technology and as a building block for covalent inhibitors. The compound's unique combination of chemical stability and reactivity positions it as a valuable tool in modern drug discovery pipelines.